Cas no 80463-20-3 (9,10-Secocholesta-5,7,10(19)-triene-3,23,24,25-tetrol,(3b,5Z,7E)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,23,24,25-tetrol,(3b,5Z,7E)- (9CI)
• CAS No: 80463-20-3
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 721884
• PubChem ID: 6439569
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-3,23,24,25-tetrol,(3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,23,24,25-tetrol,(3b,5Z,7E)- (9CI)
• (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3,4-triol
• 23,24,25-trihydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,23,24,25-tetrol, (3beta,5Z,7E)-
• 80463-20-3

• Inchi： 1S/C27H44O4/c1-17-8-11-21(28)16-20(17)10-9-19-7-6-14-27(5)22(12-13-23(19)27)18(2)15-24(29)25(30)26(3,4)31/h9-10,18,21-25,28-31H,1,6-8,11-16H2,2-5H3/b19-9+,20-10-/t18-,21-,22-,23+,24?,25?,27-/m1/s1
• InChI Key： HNYDOPFRXKGAFR-OQBSXKACSA-N
• SMILES： OC(C(C(C)(C)O)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 432.32396
• Monoisotopic Mass: 432.32396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.1
• Boiling Point: 611.1°C at 760 mmHg
• Flash Point: 260.2°C
• Refractive Index: 1.559